3-cyclopropyl-1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

• Molecular Formula: C19H16F6N4O2
• Molecular Weight: 446.3 g/mol
• IUPAC Name: 5-cyclopropyl-2-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]-3-(trifluoromethyl)-4H-pyrazol-3-ol
• InChI: InChI=1S/C19H16F6N4O2/c1-31-12-4-2-3-11(7-12)13-8-15(18(20,21)22)27-16(26-13)29-17(30,19(23,24)25)9-14(28-29)10-5-6-10/h2-4,7-8,10,30H,5-6,9H2,1H3
• InChI Key: OXBSWWOEABBPSY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NC(=N2)N3C(CC(=N3)C4CC4)(C(F)(F)F)O)C(F)(F)F

Description

3-CYCLOPROPYL-1-[4-(3-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-5-OL is a complex organic compound characterized by its unique structure, which includes cyclopropyl, methoxyphenyl, and trifluoromethyl groups

Preparation Methods

The synthesis of 3-CYCLOPROPYL-1-[4-(3-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-5-OL involves multiple steps, including the formation of key intermediates and the use of specific reaction conditions. The synthetic routes typically involve the use of cyclopropyl and methoxyphenyl precursors, which are reacted under controlled conditions to form the desired compound. Industrial production methods may involve scaling up these reactions and optimizing conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups.

Scientific Research Applications

3-CYCLOPROPYL-1-[4-(3-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-5-OL has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on biological systems. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context in which it is used. For example, in a biological system, it may interact with enzymes or receptors, leading to specific biochemical effects. In a chemical reaction, it may act as a catalyst or reactant, facilitating the transformation of other molecules.

Comparison with Similar Compounds

When compared to similar compounds, 3-CYCLOPROPYL-1-[4-(3-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-5-OL stands out due to its unique combination of functional groups. Similar compounds may include other pyrazol derivatives or trifluoromethyl-containing molecules. The presence of the cyclopropyl and methoxyphenyl groups in this compound may confer specific properties that differentiate it from other related compounds.